![molecular formula C19H21N3O3 B2618126 (E)-3-(1,3-Benzodioxol-5-yl)-1-[3-(1-methylpyrazol-4-yl)piperidin-1-yl]prop-2-en-1-one CAS No. 2321343-45-5](/img/structure/B2618126.png)
(E)-3-(1,3-Benzodioxol-5-yl)-1-[3-(1-methylpyrazol-4-yl)piperidin-1-yl]prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(1,3-Benzodioxol-5-yl)-1-[3-(1-methylpyrazol-4-yl)piperidin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C19H21N3O3 and its molecular weight is 339.395. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enhancing Intestinal Absorption
Piperine, a compound structurally related to (E)-3-(1,3-Benzodioxol-5-yl)-1-[3-(1-methylpyrazol-4-yl)piperidin-1-yl]prop-2-en-1-one, has been shown to significantly stimulate gamma-glutamyl transpeptidase activity, enhance the uptake of radiolabelled amino acids, and increase lipid peroxidation in rat jejunal epithelial cells. These effects suggest potential applications in enhancing intestinal absorption and nutrient uptake (Johri et al., 1992).
Crystal Structure and Anti-Fatigue Effects
A series of benzamide derivatives, including 1-(1,3-benzodioxol-5-ylcarbonyl) piperidine, have been synthesized, with their crystal structures offering insights into potential binding sites for allosteric modulators of receptors. Additionally, some derivatives exhibited significant anti-fatigue effects, suggesting applications in enhancing physical endurance (Wu et al., 2014).
Corrosion Inhibition
Piperine derivatives have been identified as effective green corrosion inhibitors for iron surfaces, with theoretical studies supporting their utility in protecting metals from corrosion. This application is particularly relevant for industrial processes and materials preservation (Belghiti et al., 2018).
Modulation of Glutamate Receptors
Experimental drugs structurally related to the compound have been found to facilitate glutamatergic transmission in the brain, enhancing the induction of long-term potentiation in the hippocampus. This suggests potential applications in cognitive enhancement and the treatment of memory-related disorders (Stäubli et al., 1994).
Anti-Seizure Effects
Piperine, a compound related to this compound, has demonstrated anti-seizure properties through activation of the TRPV1 receptor in mice models. This finding indicates potential therapeutic applications in epilepsy and seizure management (Chen et al., 2013).
properties
IUPAC Name |
(E)-3-(1,3-benzodioxol-5-yl)-1-[3-(1-methylpyrazol-4-yl)piperidin-1-yl]prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3/c1-21-11-16(10-20-21)15-3-2-8-22(12-15)19(23)7-5-14-4-6-17-18(9-14)25-13-24-17/h4-7,9-11,15H,2-3,8,12-13H2,1H3/b7-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQPHETUXFXNZBB-FNORWQNLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2CCCN(C2)C(=O)C=CC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C=C(C=N1)C2CCCN(C2)C(=O)/C=C/C3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.